![molecular formula C10H9Cl2N3O3S B2392724 4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide CAS No. 318284-21-8](/img/structure/B2392724.png)
4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mechanism of Action
Target of Action
It is known that pyrazole-bearing compounds, which include this compound, have diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
It is known that pyrazole derivatives can interact with their targets in a way that inhibits the growth of certain parasites .
Biochemical Pathways
It is known that pyrazole derivatives can affect the life cycle of certain parasites, disrupting their ability to infect and multiply .
Pharmacokinetics
It is known that pyrazole derivatives can be synthesized and their structures verified by employing elemental microanalysis, ftir, and 1 h nmr techniques .
Result of Action
It is known that pyrazole derivatives can display superior antipromastigote activity .
Action Environment
It is known that the efficacy of pyrazole derivatives can be evaluated both in vitro and in vivo .
Advantages and Limitations for Lab Experiments
4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide has several advantages for use in laboratory experiments. It is a highly potent inhibitor of CA II and has been shown to have a variety of biochemical and physiological effects. Additionally, this compound is relatively inexpensive and easy to synthesize, making it an attractive option for laboratory studies.
However, there are also some limitations to using this compound in laboratory experiments. For example, its effects can vary depending on the concentration and duration of exposure, and it can have toxic effects at higher concentrations. Additionally, this compound is not metabolized by the body and must be removed from the system after use, which can be difficult.
Future Directions
There are a variety of potential future directions for the use of 4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide in scientific research. For example, further research could be conducted to explore the therapeutic potential of this compound in various diseases, such as cancer, hypertension, and diabetes. Additionally, further research could be conducted to explore the mechanism of action of this compound, as well as its potential effects on other biological processes. Finally, further research could be conducted to explore the potential of this compound as a drug delivery system.
Synthesis Methods
4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide is synthesized through a two-step process. The first step involves the reaction of 4-methoxybenzenesulfonyl chloride with 4,5-dichloro-2-methylpyrazole in the presence of triethylamine in dichloromethane. This reaction produces the intermediate compound 4-methoxybenzenesulfonyl-4,5-dichloro-2-methylpyrazole. The second step involves the reaction of the intermediate with sodium hydroxide in methanol, which yields this compound.
Scientific Research Applications
4-(4,5-Dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide has been used in a variety of scientific research applications. It has been used to study the effects of carbonic anhydrase inhibitors on various biological parameters, such as cell proliferation, apoptosis, and cell cycle regulation. It has also been used to study the role of CA II in the pathogenesis of cancer and other diseases. Additionally, this compound has been used to study the effects of carbonic anhydrase inhibitors on the regulation of gene expression, and its potential therapeutic use in various diseases.
Properties
IUPAC Name |
4-(4,5-dichloro-2-methylpyrazol-3-yl)oxybenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Cl2N3O3S/c1-15-10(8(11)9(12)14-15)18-6-2-4-7(5-3-6)19(13,16)17/h2-5H,1H3,(H2,13,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCNASFYQJBSRGE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)Cl)Cl)OC2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl2N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.